Cas no 1894948-56-1 (dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine)

• Product Name: dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine
• CAS No: 1894948-56-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5817529
• PubChem ID: 117311452
• Update Time: 2025-05-24

dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine
• dimethyl({3-[(pyrrolidin-2-yl)methyl]phenyl}methyl)amine
• 1894948-56-1
• EN300-1778666

• Inchi： 1S/C14H22N2/c1-16(2)11-13-6-3-5-12(9-13)10-14-7-4-8-15-14/h3,5-6,9,14-15H,4,7-8,10-11H2,1-2H3
• InChI Key： JVYZWRCLUJZESL-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC=C(CN(C)C)C=1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Additional information on dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine

Introduction to Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine and Its Significance in Modern Chemical Research

Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine, a compound with the CAS number 1894948-56-1, represents a fascinating molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine incorporates a pyrrolidine moiety linked to a phenyl ring, which is further substituted with methyl groups. Such structural features often contribute to unique chemical properties that make this compound a subject of intense study.

The significance of Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine can be better understood by examining its potential roles in drug discovery and development. The presence of the pyrrolidine ring is particularly noteworthy, as it is a common structural motif in many bioactive molecules. Pyrrolidine derivatives are known for their ability to interact with biological targets, making them valuable in the design of new therapeutic agents. Furthermore, the phenyl ring and the associated methyl groups contribute to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution within the body.

In recent years, there has been a surge in research aimed at identifying novel compounds with potential therapeutic applications. The chemical community has been particularly interested in molecules that can modulate neurotransmitter systems, given the importance of these systems in various neurological and psychiatric disorders. Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine, with its unique structural features, has been explored as a candidate for such applications. Preliminary studies suggest that this compound may exhibit properties that are relevant to the modulation of central nervous system activity.

The synthesis of Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct this molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have played a crucial role in forming the carbon-carbon bonds that define its core structure. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization, which is essential for achieving the desired molecular architecture.

The pharmacological profile of Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine is an area of active investigation. In vitro studies have begun to unravel its potential interactions with various biological targets. These studies have provided insights into how the compound might affect cellular processes and signaling pathways. For instance, its ability to interact with receptors or enzymes could lead to effects that are relevant to therapeutic intervention. However, it is important to note that such findings are preliminary and require further validation through more comprehensive studies.

The potential applications of Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in other areas such as agrochemicals or materials science. For example, derivatives of this compound could be explored for their ability to interact with biological systems in novel ways, potentially leading to innovative solutions in crop protection or material development.

The regulatory landscape for new chemical entities like Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine is another critical aspect that researchers must consider. Ensuring compliance with safety and environmental regulations is paramount as these compounds are developed and tested. This involves rigorous toxicological assessments and environmental impact studies to evaluate their risks and benefits comprehensively.

In conclusion, Dimethyl({3-(pyrrolidin-2-yl)methylphenyl}methyl)amine, identified by the CAS number 1894948-56-1, represents a promising molecule with diverse potential applications. Its unique structural features and preliminary pharmacological properties make it an intriguing subject for further research. As scientific understanding continues to evolve, compounds like this one are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and chemistry.